Cas no 893094-61-6 (2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893094-61-6
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6135921
• PubChem ID: 7474991
• Update Time: 2025-05-30

2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-(4-acetylbenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• AKOS002070529
• 893094-61-6
• F1830-0033
• CCG-285595
• 2-[(4-acetylbenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Inchi： 1S/C18H18N2O3S/c1-10(21)11-6-8-12(9-7-11)16(22)20-18-15(17(23)19-2)13-4-3-5-14(13)24-18/h6-9H,3-5H2,1-2H3,(H,19,23)(H,20,22)
• InChI Key： UJBDRWBSBRYRGM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCC2)NC(C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Recent Advances in the Study of 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 893094-61-6)

The compound 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 893094-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentabthiophene core and acetylbenzamido side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific kinase pathways, which are critical in the regulation of cellular proliferation and apoptosis. In vitro studies have demonstrated that 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide exhibits selective inhibition against certain kinases, making it a candidate for targeted cancer therapies. The compound's specificity and potency have been compared to existing kinase inhibitors, with results indicating a favorable pharmacokinetic profile and reduced off-target effects.

Another area of investigation has been the synthesis and structural optimization of 893094-61-6. Researchers have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements are crucial for ensuring the reproducibility and scalability of future studies.

In vivo studies have further explored the therapeutic potential of 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide. Animal models of various cancers have shown that the compound can effectively reduce tumor growth with minimal toxicity. Pharmacodynamic analyses have revealed its ability to achieve sustained target engagement, supporting its potential as a long-acting therapeutic agent. Additionally, combination studies with other chemotherapeutic agents have suggested synergistic effects, paving the way for innovative treatment regimens.

Despite these promising results, challenges remain in the clinical translation of 893094-61-6. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future research. Ongoing studies are focusing on these aspects, with preliminary data indicating that structural modifications and delivery systems could enhance the compound's therapeutic index.

In conclusion, 2-(4-acetylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a promising candidate in the development of next-generation kinase inhibitors. Its unique chemical structure and biological activity profile offer opportunities for further exploration and optimization. As research progresses, this compound may hold the key to addressing unmet medical needs in oncology and beyond.